Cas no 320415-81-4 (5-2-(2-Chloroanilino)vinyl-3-(2-chlorophenyl)-4-isoxazolecarbonitrile)

• Product name: 5-2-(2-Chloroanilino)vinyl-3-(2-chlorophenyl)-4-isoxazolecarbonitrile
• CAS No: 320415-81-4
• CID: 4645564

5-2-(2-Chloroanilino)vinyl-3-(2-chlorophenyl)-4-isoxazolecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-[2-(2-CHLOROANILINO)VINYL]-3-(2-CHLOROPHENYL)-4-ISOXAZOLECARBONITRILE
• 5-2-(2-Chloroanilino)vinyl-3-(2-chlorophenyl)-4-isoxazolecarbonitrile

Additional information on 5-2-(2-Chloroanilino)vinyl-3-(2-chlorophenyl)-4-isoxazolecarbonitrile

Introduction to Compound with CAS No 320415-81-4 and Product Name: 5-2-(2-Chloroanilino)vinyl-3-(2-chlorophenyl)-4-isoxazolecarbonitrile

The compound with the CAS number 320415-81-4 and the product name 5-2-(2-Chloroanilino)vinyl-3-(2-chlorophenyl)-4-isoxazolecarbonitrile represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of an isoxazole ring and chlorinated aromatic groups, contribute to its unique chemical properties and biological interactions.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their applications in medicinal chemistry. The isoxazole scaffold, in particular, has been extensively studied for its role in various pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The introduction of chloro substituents into the aromatic rings enhances the electronic properties of the molecule, potentially influencing its binding affinity and selectivity towards biological targets.

The 5-2-(2-Chloroanilino)vinyl-3-(2-chlorophenyl)-4-isoxazolecarbonitrile compound exhibits a complex structural arrangement that includes a vinyl group connected to an isoxazole ring, which is further substituted with a 2-chloroanilino moiety. This specific configuration suggests that the compound may interact with multiple biological pathways simultaneously, making it a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of molecular diversity in the search for new therapeutic agents. The structural complexity of 5-2-(2-Chloroanilino)vinyl-3-(2-chlorophenyl)-4-isoxazolecarbonitrile positions it as a versatile scaffold for derivatization and optimization. Researchers have been exploring various synthetic strategies to modify this compound, aiming to enhance its pharmacological properties while minimizing potential side effects.

One of the key areas of interest in this compound is its potential as an inhibitor of kinases, which are enzymes involved in numerous cellular processes, including cell growth and division. The presence of chloro substituents in both the aniline and phenyl rings may facilitate interactions with the active sites of kinases, leading to potent inhibitory effects. This has led to investigations into its efficacy against various types of cancer, where kinase inhibition is a critical therapeutic strategy.

Furthermore, the isoxazole ring in 5-2-(2-Chloroanilino)vinyl-3-(2-chlorophenyl)-4-isoxazolecarbonitrile has been shown to exhibit significant anti-inflammatory properties. The ring structure can engage with inflammatory pathways, potentially reducing inflammation and associated symptoms. This makes the compound a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex framework of the molecule. These methods not only highlight the synthetic prowess but also underscore the importance of innovative approaches in pharmaceutical chemistry.

In terms of pharmacokinetic properties, 5-2-(2-Chloroanilino)vinyl-3-(2-chlorophenyl)-4-isoxazolecarbonitrile has shown promise in preclinical studies regarding bioavailability and metabolic stability. The chloro substituents may influence drug metabolism by affecting enzyme interactions, potentially leading to prolonged half-life and improved therapeutic efficacy. Understanding these pharmacokinetic profiles is crucial for optimizing dosing regimens and ensuring patient safety.

Current research efforts are focused on evaluating the safety profile of this compound through comprehensive toxicological studies. These studies aim to identify any potential adverse effects associated with its use, ensuring that it meets stringent regulatory requirements before moving into clinical trials. The integration of computational modeling and high-throughput screening techniques has accelerated these evaluations, providing valuable insights into the compound's behavior within biological systems.

The potential applications of 5-2-(2-Chloroanilino)vinyl-3-(2-chlorophenyl)-4-isoxazolecarbonitrile extend beyond oncology and inflammation management. Preliminary data suggest that it may also have antimicrobial properties, making it useful in combating resistant bacterial strains. This broad spectrum of activity underscores its versatility as a lead compound for further development.

In conclusion, 5-2-(2-Chloroanilino)vinyl-3-(2-chlorophenyl)-4-isoxazolecarbonitrile, identified by CAS No 320415-81-4, represents a significant contribution to pharmaceutical research due to its complex structure and diverse biological activities. Its potential as an inhibitor of kinases and anti-inflammatory agent positions it as a promising candidate for further investigation. Ongoing research aims to optimize its synthesis, evaluate its pharmacokinetic properties, and assess its safety profile for future clinical applications.